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Compound of Interest

Compound Name:
2-Amino-6-bromo-5,6-dihydro-

7(4H)-benzothiazolone

Cat. No.: B590418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Voriconazole is a second-generation triazole antifungal agent with a broad spectrum of activity

against numerous clinically significant fungal pathogens.[1][2] It is a cornerstone in the

treatment of invasive fungal infections, particularly in immunocompromised patient populations.

[3][4] This document provides a comprehensive overview of the physicochemical properties,

mechanism of action, pharmacokinetics, and relevant experimental protocols for voriconazole.

Physicochemical Properties
Voriconazole is a white to light-colored powder.[5] Its chemical and physical properties are

summarized below.
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Property Value Reference(s)

IUPAC Name

(2R,3S)-2-(2,4-

difluorophenyl)-3-(5-

fluoropyrimidin-4-yl)-1-(1,2,4-

triazol-1-yl)butan-2-ol

[3][4]

Molecular Formula C₁₆H₁₄F₃N₅O [3][4]

Molecular Weight 349.31 g/mol [3]

CAS Number 137234-62-9 [4]

Melting Point 127-130 °C [3][6]

Solubility Low in water (0.0978 g/L) [3]

LogP 1.5 [3]

pKa Not available

Appearance White to light-colored powder [5]

Biological Activity and Mechanism of Action
Voriconazole exerts its antifungal effect by inhibiting the fungal cytochrome P450-dependent

enzyme lanosterol 14α-demethylase.[2][7] This enzyme is critical for the synthesis of

ergosterol, an essential component of the fungal cell membrane.[2][8] Inhibition of this enzyme

leads to the depletion of ergosterol and the accumulation of toxic methylated sterols, which

disrupts the integrity and function of the fungal cell membrane, ultimately leading to the

inhibition of fungal growth and cell death.[7][9]
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Figure 1: Mechanism of action of Voriconazole.

Pharmacokinetics (ADME)
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Voriconazole exhibits complex and nonlinear pharmacokinetics, primarily due to the saturation

of its metabolism.[1][10] This results in significant interindividual variability in drug exposure.

ADME Parameter Value Reference(s)

Absorption

Bioavailability (Oral) >90% (estimated at 96%) [2][4][10]

Time to Peak Plasma

Concentration (Tmax)
1-2 hours [7][10]

Distribution

Volume of Distribution (Vd) 2-4.6 L/kg [1][7][10]

Plasma Protein Binding ~58-60% [1][4][10]

Metabolism

Primary Site Liver [10]

Primary Enzymes CYP2C19, CYP3A4, CYP2C9 [1][10]

Major Metabolite Voriconazole N-oxide (inactive) [10][11]

Excretion

Route

Primarily hepatic metabolism

(<2% excreted unchanged in

urine)

[10]

Elimination Half-life (t½)
Approximately 6 hours (dose-

dependent)
[1][2]

Metabolism Pathway
Voriconazole is extensively metabolized in the liver by cytochrome P450 enzymes, with

CYP2C19 being the primary enzyme involved, followed by CYP3A4 and CYP2C9.[1][10] The

major metabolite is voriconazole N-oxide, which is inactive.[10][11] Other metabolic pathways

include hydroxylation of the methyl group and the fluoropyrimidine ring.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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